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Compound of Interest

Compound Name:
o-Tolualdehyde-13C1 (carbonyl-

13C)

Cat. No.: B15140996 Get Quote

An In-depth Technical Guide to Commercial Suppliers of o-Tolualdehyde-¹³C₁ for Research

For researchers, scientists, and drug development professionals, the procurement of high-

quality, isotopically labeled compounds is a critical starting point for a wide range of studies. o-

Tolualdehyde-¹³C₁, a stable isotope-labeled aromatic aldehyde, serves as a valuable tracer in

metabolic pathway analysis, mechanistic studies, and as an internal standard in quantitative

mass spectrometry assays. This technical guide provides a comprehensive overview of

commercial suppliers, their product specifications, and general experimental considerations for

the use of o-Tolualdehyde-¹³C₁.

Commercial Suppliers and Product Specifications
A number of chemical suppliers offer o-Tolualdehyde-¹³C₁ for research purposes. The isotopic

label is typically on the carbonyl carbon ([¹³C₁]), providing a distinct mass shift for tracking the

aldehyde moiety through various biochemical reactions. Key specifications to consider when

selecting a supplier include isotopic purity, chemical purity, and available quantities. Below is a

summary of prominent commercial suppliers and their product details.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Isotopic
Purity

Chemical
Purity

Available
Quantitie
s

--INVALID-

LINK--

o-

Tolualdehy

de-¹³C₁

(carbonyl-

¹³C)

138151-

99-2

CH₃C₆H₄¹³

CHO

Not

specified

Not

specified
5mg

--INVALID-

LINK--

o-

Tolualdehy

de-

¹³C₁(carbo

nyl-¹³C)

138151-

99-2

CH₃C₆H₄¹³

CHO

99 atom %

¹³C[1]

Not

specified
500mg[1]

--INVALID-

LINK--

o-

Tolualdehy

de-¹³C₁

(carbonyl-

¹³C)

138151-

99-2

CH₃C₆H₄¹³

CHO

Not

specified

Not

specified
0.5g

Note: Isotopic and chemical purity are critical parameters that can significantly impact

experimental outcomes. It is highly recommended to request a certificate of analysis (CoA)

from the supplier to obtain precise data on these specifications.

Experimental Protocols: A General Workflow for ¹³C
Tracer Studies
While specific experimental protocols will vary depending on the research question, a general

workflow for a ¹³C tracer study using o-Tolualdehyde-¹³C₁ in a cell culture model is outlined

below. This protocol is intended as a representative example.

Objective: To trace the metabolic fate of the aldehyde group of o-Tolualdehyde in a cellular

system.

Materials:
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o-Tolualdehyde-¹³C₁

Cell culture medium and supplements

Cultured cells of interest

Solvents for extraction (e.g., methanol, acetonitrile, water)

Analytical instrumentation (e.g., LC-MS/MS, GC-MS)

Methodology:

Cell Culture and Treatment:

Plate cells at a desired density and allow them to adhere and reach the desired

confluency.

Prepare a stock solution of o-Tolualdehyde-¹³C₁ in a suitable solvent (e.g., DMSO).

Spike the cell culture medium with the o-Tolualdehyde-¹³C₁ stock solution to a final

working concentration. The optimal concentration should be determined empirically to be

non-toxic and provide sufficient signal.

Incubate the cells with the labeled compound for a predetermined time course.

Metabolite Extraction:

After incubation, rapidly quench the metabolism by, for example, aspirating the medium

and washing the cells with ice-cold phosphate-buffered saline (PBS).

Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells.

Scrape the cells and collect the cell lysate.

Centrifuge the lysate to pellet cellular debris.

Collect the supernatant containing the metabolites.

Sample Analysis:
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Analyze the extracted metabolites using a mass spectrometry-based platform (e.g., LC-

MS/MS or GC-MS).

Develop a targeted analytical method to detect and quantify o-Tolualdehyde-¹³C₁ and its

potential downstream metabolites. This involves monitoring for the specific mass

transitions of the ¹³C-labeled compounds.

Data Analysis:

Process the mass spectrometry data to identify and quantify the ¹³C-labeled metabolites.

Determine the fractional enrichment of ¹³C in the downstream metabolites to elucidate the

metabolic pathways involving the aldehyde group of o-tolualdehyde.

Visualizing Experimental and Logical Workflows
To further clarify the processes involved in utilizing o-Tolualdehyde-¹³C₁ for research, the

following diagrams, generated using Graphviz, illustrate a typical experimental workflow and

the logical relationship between supplier data and its application in research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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